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Compound of Interest

Compound Name: Arvenin II

Cat. No.: B12393540 Get Quote

Disclaimer: The complete biosynthetic pathway of Arvenin II has not been experimentally

elucidated to date. This guide presents a putative pathway based on the well-characterized

biosynthesis of structurally related triterpenoid saponins, particularly cucurbitacins. Arvenin II
is classified as a triterpenoid saponin, and its aglycone is a derivative of the cucurbitane

skeleton.

Introduction to Arvenin II
Arvenin II is a naturally occurring triterpenoid saponin found in plants such as those from the

Cucurbitaceae family.[1][2] Triterpenoid saponins are a large and structurally diverse class of

plant secondary metabolites with a wide range of biological activities. Arvenin II, like other

cucurbitacins, is of interest to researchers for its potential pharmacological properties. This

document provides a detailed overview of the proposed biosynthetic route to Arvenin II,
drawing parallels with the known biosynthesis of cucurbitacins.

Table 1: Chemical Properties of Arvenin II
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Property Value Source

Molecular Formula C₃₈H₅₈O₁₃ --INVALID-LINK--

Molecular Weight 722.9 g/mol --INVALID-LINK--

IUPAC Name

[(6R)-6-hydroxy-6-

[(2S,8S,9R,10R,13R,14S,16R,

17R)-16-hydroxy-4,4,9,13,14-

pentamethyl-3,11-dioxo-2-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

2,7,8,10,12,15,16,17-

octahydro-1H-

cyclopenta[a]phenanthren-17-

yl]-2-methyl-5-oxoheptan-2-yl]

acetate

--INVALID-LINK--

Chemical Class Triterpenoid Saponin --INVALID-LINK--

Proposed Biosynthetic Pathway of Arvenin II
The biosynthesis of triterpenoid saponins is a complex process that can be divided into three

main stages:

Formation of the Triterpenoid Skeleton: Synthesis of the 30-carbon precursor, 2,3-

oxidosqualene, and its cyclization to form the characteristic polycyclic structure.

Tailoring of the Aglycone: A series of oxidative modifications to the triterpenoid skeleton,

catalyzed primarily by cytochrome P450 monooxygenases (CYP450s).

Glycosylation: Attachment of sugar moieties to the aglycone, catalyzed by UDP-dependent

glycosyltransferases (UGTs).

The biosynthesis of Arvenin II is proposed to originate from the cyclization of 2,3-

oxidosqualene to form cucurbitadienol, the foundational skeleton of cucurbitacins. This reaction
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is catalyzed by a specific oxidosqualene cyclase (OSC), cucurbitadienol synthase. This step

represents a key branch point from the biosynthesis of primary metabolites like sterols.
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Mevalonate (MVA) Pathway (Cytosol) Triterpenoid Backbone Formation
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Cucurbitadienol
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Arvenin II Aglycone

Further modifications

Arvenin II
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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